BE“GHE Foundational & Exploratory

Check Availability & Pricing

Benzyl chloride CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561

An In-depth Technical Guide to Benzyl Chloride

This guide provides comprehensive information on benzyl chloride, tailored for researchers,
scientists, and professionals in drug development. It covers its chemical properties, synthesis,
applications, and safety protocols.

Core Chemical and Physical Properties

Benzyl chloride, also known as a-chlorotoluene, is a colorless to pale yellow liquid with a
pungent, aromatic odor.[1][2] It is a highly reactive organochlorine compound and a crucial
building block in organic synthesis.[3] Its CAS number is 100-44-7, and its molecular weight is
approximately 126.58 g/mol .[4][5]

Table 1: Chemical Identifiers for Benzyl Chloride
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Identifier Value Reference
CAS Number 100-44-7 [11[4116]
Molecular Formula C7H-CI [41[6]
Molecular Weight 126.58 g/mol [41[5]

Alternate Names

(Chloromethyl)benzene, a-

Chlorotoluene

[417]

KCXMKQUNVWSEMD-

InChl Key [11[3]
UHFFFAOYSA-N

SMILES ClCclccccecl [11[3]

Table 2: Physical and Chemical Properties of Benzyl Chloride

Property Value Reference

Appearance C.:olf)rless to slightly yellow 1212
liquid

Odor Pungent, aromatic, irritating [21[81[9]

Density 1.100 g/cm3 at 20 °C [3][5]

Melting Point -39 °C [315]

Boiling Point 179 °C [3]

Flash Point 67 °C (closed cup) [5][10]

Solubility in water

0.49 g/L at 20 °C

[8]

Solubility in organic solvents

Freely soluble in ethanol,

ether, chloroform, acetone

[3](8]

Vapor Pressure

1 mmHg at 20 °C

[3]

Synthesis of Benzyl Chloride
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The industrial production of benzyl chloride is primarily achieved through the gas-phase

photochemical reaction of toluene with chlorine.[3] For laboratory-scale synthesis, a common

method involves the reaction of benzyl alcohol with hydrochloric acid.[8][11]

This protocol is adapted from established laboratory procedures.[11][12]

Materials:

Benzyl alcohol

Concentrated hydrochloric acid (e.g., 10M or 12M)

Hexanes (or other suitable organic solvent)

5% Sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous calcium chloride or magnesium sulfate

Procedure:

In a suitable reaction vessel, combine benzyl alcohol and an excess of concentrated
hydrochloric acid.[11] For example, 20.0 g of benzyl alcohol can be reacted with 60 mL of
12M HCI.[12]

Slowly heat the mixture with stirring. The solution will become cloudy, and an oil will begin to
separate.[12] Maintain the temperature at approximately 60-65 °C for a designated period
(e.g., 20 minutes to 1.5 hours) to ensure the reaction goes to completion.[12]

After heating, allow the mixture to cool to room temperature.

Transfer the biphasic mixture to a separatory funnel. An organic solvent like hexanes can be
used to aid the transfer.[12]

Separate the lower aqueous layer and isolate the upper organic layer containing the crude
benzyl chloride.
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» Wash the organic layer sequentially with:
o An equal volume of water.

o An equal volume of 5% sodium bicarbonate solution to neutralize any remaining acid. Vent
the separatory funnel frequently to release carbon dioxide gas produced.[13]

o An equal volume of brine to remove residual water.[12]

» Dry the organic layer over an anhydrous drying agent such as calcium chloride or
magnesium sulfate.[12][13]

» Remove the solvent by distillation.[12] The final product can be further purified by vacuum
distillation to yield pure benzyl chloride.[12][13]

Applications in Research and Drug Development

Benzyl chloride is a versatile reagent in organic synthesis, primarily used to introduce the
benzyl protecting group to alcohols and carboxylic acids, forming benzyl ethers and benzyl
esters, respectively.[3][14] Its reactivity makes it a key intermediate in the synthesis of a wide
array of compounds.[9]

Key Applications:

» Pharmaceutical Synthesis: It serves as a critical building block for numerous Active
Pharmaceutical Ingredients (APIs), including certain muscle relaxants, antihistamines, and
antipsychotics.[14][15]

e Fine Chemicals: It is a precursor for producing benzyl derivatives such as benzyl alcohol,
benzyl cyanide (a precursor to phenylacetic acid), and various benzyl esters used as
plasticizers, flavors, and fragrances.[3][15]

o Other Industries: Benzyl chloride is also utilized in the manufacturing of dyes, pigments,
agrochemicals (pesticides, herbicides), and quaternary ammonium salts used as surfactants.
[31[9][15]

Below is a diagram illustrating the synthetic pathways starting from benzyl chloride.
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Synthetic Pathways of Benzyl Chloride

Benzyl Chloride

+ Carboxylic Acid + Sodium Cyanide |+ Tertiary Amine Hydrolysis

Benzyl Esters Benzyl Cvanide Quaternary Ammonium Salts Benzyl Ethers Benzvl Alcohol
(Plasticizers, Flavors, Perfumes) YIEY (Surfactants) (Protecting Group Chemistry) 4

Phenylacetic Acid
(Pharmaceutical Precursor)

Click to download full resolution via product page
Caption: Synthetic pathways originating from benzyl chloride.
Safety and Handling
Benzyl chloride is a hazardous substance that requires careful handling to minimize risks.

Table 3: Hazard Information for Benzyl Chloride
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Hazard Type Description Reference

Toxic by inhalation and skin
Acute Toxicity absorption; harmful if
swallowed.[2][16]

Causes severe irritation to the
skin, eyes, and respiratory

Irritation tract. It is a potent lachrymator
(tear-inducing agent).[10][17]
[18]

o Corrosive to metals and
Corrosivity tissues.[7]

Carci - Classified as a substance that
arcinogenici
J Y may cause cancer.[2][16]

Flammability Combustible liquid.[19]

» Personal Protective Equipment (PPE): Always handle benzyl chloride in a well-ventilated
area or under a chemical fume hood.[18] Essential PPE includes chemical-resistant gloves,
safety goggles, a face shield, and appropriate respiratory protection.[17][18][19]

» Safe Handling: Avoid contact with skin, eyes, and clothing.[17] Prevent inhalation of vapor or
mist.[17] Keep away from sources of ignition and take measures to prevent the buildup of
electrostatic charge.[17]

o Storage: Store in a cool, dry, and well-ventilated place away from direct sunlight.[18] Keep
containers tightly closed.[18] It is incompatible with strong oxidizing agents, strong bases,
and certain metals.[18]

« Spill Management: In case of a spill, contain the spillage and collect it with an electrically
protected vacuum cleaner or by wet-brushing.[17] Place the collected material in a suitable
container for disposal according to local regulations.[17]

The following diagram outlines the general workflow for the safe handling of benzyl chloride in
a laboratory setting.
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Safe Handling Workflow for Benzyl Chloride

Start:
Handling Benzyl Chloride

1. Don Appropriate PPE
(Gloves, Goggles, Respirator)

2. Work in Ventilated Area
(Fume Hood)

3. Dispense and Use
(Avoid Inhalation/Contact)

4. Secure Storage
(Cool, Dry, Ventilated)

5. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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